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Compound of Interest

Compound Name: Hydrazine monohydrobromide

Cat. No.: B077438

This technical guide provides an in-depth overview of Hydrazine monohydrobromide (CAS
RN: 13775-80-9), a chemical compound relevant to researchers, scientists, and professionals
in drug development. The document details its commercial availability, purity grades, and key
experimental protocols, including synthesis and analytical methods.

Commercial Availability and Purity Grades

Hydrazine monohydrobromide is available from several commercial suppliers in various
purity grades and formulations. It is primarily intended for professional manufacturing, research
laboratories, and industrial or commercial usage.[1][2] It is classified as a dangerous good for
transport and may incur additional shipping charges.[3]

The following table summarizes the commercial sources and typical purity grades available for
Hydrazine monohydrobromide.
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) Product .
Supplier L Purity Grade CAS Number Reference
Description
Hydrazine
TCI America Monohydrobromi  >98.0%(T) 13775-80-9 [11[4]
de
Hydrazine
) Monohydrobromi )
TCI America ) ca. 50% in Water  13775-80-9 [2][5]
de (ca. 50% in
Water)
Hydrazine
Sigma-Aldrich monohydrobromi  =98% 13775-80-9 [6][7]
de
Hydrazine
CP Lab Safety Monohydrobromi  min 98% (T) 13775-80-9 [8]
de
Hydrazine
Santa Cruz )
) monohydrobromi  N/A 13775-80-9 [3]
Biotechnology
de
HYDRAZINE
Career Henan
_ MONOHYDROB  99% 13775-80-9 [9]
Chemical Co.
ROMIDE
HYDRAZINE
Chemos GmbH
MONOHYDROB  N/A 13775-80-9
& Co. KG
ROMIDE

Physicochemical Properties

Hydrazine monohydrobromide, also known as hydrazinium monobromide, is the

hydrobromide salt of hydrazine.[9]
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Property Value Reference
Molecular Formula HaN2-HBr [31[8]
Molecular Weight 112.96 g/mol [8]

White to Almost white powder
Appearance

to crystal
Melting Point 86.01t0 90.0 °C
Solubility Soluble in water

Hydrazinium Monobromide,
Synonyms . . [4]181[°1
Hydrazine hydrobromide

Safety and Handling Considerations: Hydrazine monohydrobromide is a hazardous
substance. It is fatal in contact with skin and toxic if swallowed or inhaled. It causes severe skin
burns and eye damage and is suspected of damaging fertility, causing genetic defects, and
causing cancer. It is sensitive to light and air and is hygroscopic. Appropriate personal
protective equipment (PPE) should be worn, and it should be handled in a well-ventilated area.

Experimental Protocols

This section details methodologies for the synthesis, purification, and analysis of hydrazine and
its salts.

A common method for the preparation of Hydrazine monohydrobromide involves the acid-
base reaction between hydrazine and hydrobromic acid.[9]

Methodology: The synthesis can be performed by the controlled addition of aqueous
hydrobromic acid to an aqueous solution of hydrazine.[9] The resulting salt can then be isolated
by crystallization.

The logical workflow for this synthesis is depicted below.
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Synthesis of Hydrazine Monohydrobromide.

While specific protocols for purifying Hydrazine monohydrobromide are not readily available,
general principles for purifying its precursor, hydrazine hydrate, can be applied. Impurities often
consist of total organic carbon (TOC) constituents from the synthesis process.[10]

Methodology via Distillation: One patented process involves reducing TOC in aqueous
hydrazine hydrate solutions through a two-step distillation process.[10]

o First Step: An aqueous solution of a salt (e.g., chloride, sulfate) is added to the impure
hydrazine hydrate solution. The mixture is distilled, causing the majority of TOC constituents
to be distilled out along with the water.[10]

e Second Step: The remaining mixture of salt and concentrated hydrazine hydrate from the
column bottom is then subjected to a second distillation to separate the purified hydrazine
hydrate from the salt.[10]

Methodology via Solid Adsorbent: Another purification method involves treating the impure
agueous hydrazine hydrate solution with a solid adsorbent material.[11] This material consists
of microporous particles, such as purely carbon compounds or certain polymers, which can
remove by-products like ketones, alcohols, amines, hydrazones, and azines.[11]
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Accurate analysis of hydrazine is critical. Spectrophotometric methods, gas chromatography
(GC), and high-performance liquid chromatography (HPLC) are commonly used.[12] Due to the
reactivity of hydrazine, analysis often involves a derivatization step to form a stable compound
for quantification.[13]

OSHA-Validated HPLC Protocol (Adapted for Hydrazine): This method involves derivatization
with benzaldehyde to form benzalazine, which is then quantified by HPLC with a UV detector.
[14]

1. Sample Preparation and Extraction:
o Samples containing hydrazine are collected.

e The hydrazine is extracted from the sample matrix using an appropriate aqueous solution
(e.g., buffered EDTA disodium solution or dilute sulfuric acid).[13][14]

2. Derivatization:
e An aliquot of the sample extract is transferred to a vial.[13]

e A solution of benzaldehyde in methanol is added to the vial.[13] The hydrazine reacts with
benzaldehyde to form the stable derivative, benzalazine.

e The reaction is typically allowed to proceed for a set time (e.g., 5 minutes) before being
heated (e.g., 30 minutes at 80°C) to ensure completion.[13]

3. HPLC Analysis:

» Mobile Phase: A suitable mixture, such as acetonitrile and water.

e Column: A C18 reverse-phase column is typically used.

» Detector: UV detector, with the wavelength set for optimal detection of benzalazine.

e Quantification: The concentration of hydrazine in the original sample is determined by
comparing the peak area of the benzalazine derivative to a calibration curve prepared from
standards of known concentration.[14]
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The workflow for this analytical protocol is visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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